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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

ContraCon™ thermal decontamination process of the Thermo Scientific™ Cytomat™ 10 C

Automated Incubator.

Frequently Asked Questions (FAQs)
Q1: What is the ContraCon™ decontamination routine?

A1: The ContraCon™ decontamination routine is a fully automated, high-temperature, moist-

heat process designed to eliminate bacteria, fungi, and spores from the interior of the

Cytomat™ 10 C incubator. This process significantly reduces the risk of contamination and

enhances experimental reproducibility.[1][2]

Q2: What are the standard parameters for the ContraCon™ decontamination cycle?

A2: The standard, pre-programmed ContraCon™ cycle runs at 90°C for a duration of 9 hours

with a relative humidity of over 80%.[3]

Q3: Do I need to remove any internal components before starting the decontamination cycle?

A3: No, the ContraCon™ routine is designed to decontaminate the incubator with all its

internal components in place, providing a "walk-away" operation.[1][2] However, all cell

cultures, media, and other heat-sensitive materials must be removed.
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Q4: How is humidity controlled during the decontamination process?

A4: The Cytomat™ 10 C utilizes Hydra-Smart™ technology with an external water reservoir to

precisely control humidity levels, minimizing the risk of contamination associated with internal

water pans.[2][4]

Q5: Can I use chemical disinfectants instead of the thermal decontamination cycle?

A5: While manual cleaning with appropriate disinfectants is a part of regular maintenance, the

automated ContraCon™ thermal decontamination provides a more thorough and validated

method for eliminating contaminants, especially in hard-to-reach areas.[3]

Troubleshooting Guide
Issue 1: Decontamination Cycle Fails to Start

Potential Cause Recommended Action

Door is not properly closed or the door sensor is

faulty.

Ensure the incubator door is securely closed.

Listen for a click to confirm latching. If the cycle

still doesn't start, there may be an issue with the

door sensor requiring technical service.

Water reservoir for the humidity control is empty

or low.

Check the water level in the external water

reservoir and refill with sterile, distilled water as

needed.

The unit is displaying a specific error message.

Refer to the instrument's user interface for any

displayed error codes or messages. As specific

error code documentation is not publicly

available, contact Thermo Fisher Scientific

technical support with the displayed message

for further assistance.

The incubator is not in the correct state to

initiate the cycle (e.g., a run is in progress).

Ensure that any ongoing incubation processes

are stopped and that the incubator is in a ready

state to begin the decontamination cycle.
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Issue 2: Decontamination Cycle Does Not Reach or
Maintain 90°C

Potential Cause Recommended Action

Incorrect ambient room temperature.

Ensure the laboratory's ambient temperature is

within the manufacturer's recommended range

for optimal performance. Extreme ambient

temperatures can affect the incubator's ability to

reach and maintain high temperatures.

Faulty heating element or temperature sensor.

If the incubator consistently fails to reach the

target temperature, there may be a hardware

issue with the heating elements or the

temperature sensor. This requires intervention

from a qualified service engineer.

Power supply issues.

Verify that the incubator is connected to a stable

and adequate power supply. Fluctuations in

power can affect heating performance.

Issue 3: Inadequate Humidity Levels During
Decontamination

Potential Cause Recommended Action

Clogged or malfunctioning water delivery

system.

Check the tubing from the external water

reservoir to the incubator for any kinks or

blockages. Ensure the Hydra-Smart™ system is

functioning correctly.

Incorrect type of water used.

Always use sterile, distilled water in the

reservoir to prevent mineral buildup and ensure

proper function of the humidity system.

Leak in the door seal.

Inspect the door gasket for any signs of wear,

tear, or damage that could allow humidity to

escape. A faulty gasket should be replaced by a

service technician.
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Issue 4: Decontamination Cycle is Interrupted or Does
Not Complete

Potential Cause Recommended Action

Power outage.

If the decontamination cycle was interrupted by

a power failure, it will need to be restarted from

the beginning once power is restored and the

incubator has stabilized.

An internal error was detected by the system.

The incubator's control system may halt the

cycle if it detects a significant deviation from the

set parameters. Check the display for any error

messages and contact technical support.

The incubator door was opened during the

cycle.

Opening the door will interrupt the cycle. The

cycle will need to be manually restarted.

Experimental Protocols
ContraCon™ Decontamination Verification Protocol

This protocol is a summary of the methodology used to validate the effectiveness of the

ContraCon™ decontamination routine.[3]

Preparation of Test Organisms:

Cultures of Bacillus subtilis/atrophaeus and Escherichia coli are prepared as

representative contaminants.

Inoculation of Test Locations:

Aliquots of the microbial cultures are applied to sterile carriers (e.g., stainless steel

coupons or directly onto surfaces).

These carriers are placed at 18 different locations within the Cytomat™ 10 C chamber,

including walls, shelves, and areas shielded by equipment, to represent a "worst-case"

contamination scenario.
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Execution of the Decontamination Cycle:

The standard ContraCon™ decontamination cycle is initiated (9 hours, 90°C, >80%

relative humidity).

Post-Cycle Analysis:

After the cycle is complete, the carriers are aseptically retrieved.

The carriers are transferred to a growth medium and incubated under optimal conditions to

detect any residual microbial growth.

Control carriers that were not subjected to the decontamination cycle are also incubated to

ensure the initial inoculums were viable.

Results Interpretation:

The absence of growth from the test carriers indicates a successful decontamination

process.

Visualizations
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Decontamination Cycle
Fails to Start

Is the door securely closed?

Is the external water
reservoir filled?

Yes

Close door firmly.
If problem persists, contact support.

No

Is an error message
displayed on the screen?

Yes

Fill reservoir with sterile,
distilled water.

No

Is the incubator in a
'Ready' state?

No

Note the error message and
contact technical support.

Yes

Stop any active processes
and try again.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for a decontamination cycle that fails to start.
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Caption: Logical pathway of the ContraCon™ decontamination cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1167394#common-errors-during-the-cytomat-10-c-
decontamination-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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